3-chloro-4-fluoro-N-isobutylbenzamide

• Molecular Formula: C11H13ClFNO
• Molecular Weight: 229.68 g/mol
• IUPAC Name: 3-chloro-4-fluoro-N-(2-methylpropyl)benzamide
• InChI: InChI=1S/C11H13ClFNO/c1-7(2)6-14-11(15)8-3-4-10(13)9(12)5-8/h3-5,7H,6H2,1-2H3,(H,14,15)
• InChI Key: OSWMIWXQBPKLOI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1=CC(=C(C=C1)F)Cl

Description

3-Chloro-4-fluoro-N-isobutylbenzamide is an organic compound with the molecular formula C11H13ClFNO and a molecular weight of 229.68 g/mol . This benzamide derivative is characterized by its chloro and fluoro substituents on the benzene ring, and an isobutyl group attached to the amide nitrogen. As a member of the benzamide family, which is known for its diverse chemical and pharmacological properties, this compound serves as a valuable building block in medicinal chemistry and organic synthesis . It is typically used in research and development settings, for instance, as a synthetic intermediate for the creation of more complex molecules or in structure-activity relationship (SAR) studies. Researchers can utilize this compound to explore its potential interactions with biological targets or to develop novel substances with desired properties. The compound is provided for research use only and is not intended for diagnostic or therapeutic applications. Researchers should consult the safety data sheet and conduct all risk assessments prior to use.

Comparison with Similar Compounds

Key Observations:

Substituent Positions and Electronic Effects: The target compound’s 3-Cl and 4-F substituents differ from analogs like the 2-Cl, 4-F, 5-NH₂ compound , which may alter electronic distribution and steric hindrance.

N-Substituent Impact :

• The isobutyl group in the target compound enhances lipophilicity (predicted logP ~3.5) compared to hydrophilic groups like the dihydroxypropyloxy in ’s compound (logP ~1.5) .
• Bulky substituents (e.g., phenethyl in ) may reduce metabolic clearance but limit target engagement due to steric effects.

Functional Group Contributions: Sulfamoyl groups (e.g., in ) are associated with antimicrobial activity via enzyme inhibition (e.g., carbonic anhydrase).

The target compound’s lack of polar groups may prioritize central nervous system (CNS) penetration, though specific activity remains unexplored in the provided evidence.

Preparation Methods

Amidation of 3-Chloro-4-Fluorobenzoic Acid

The most direct route involves converting 3-chloro-4-fluorobenzoic acid to its corresponding acid chloride, followed by reaction with isobutylamine. This two-step process is widely employed for benzamide synthesis:

Step 1: Formation of 3-Chloro-4-Fluorobenzoyl Chloride
3-Chloro-4-fluorobenzoic acid reacts with thionyl chloride (SOCl₂) or oxalyl chloride [(COCl)₂] under reflux conditions. Catalytic dimethylformamide (DMF) accelerates the reaction by generating the reactive acyl chloride intermediate.

Step 2: Coupling with Isobutylamine
The acid chloride is treated with isobutylamine in a polar aprotic solvent (e.g., dichloromethane or tetrahydrofuran) at 0–25°C. Triethylamine (Et₃N) is typically added to scavenge HCl, preventing protonation of the amine nucleophile.

Optimization Considerations:

• Catalyst Efficiency : Pt/C catalysts (1% loading) improve reaction rates in hydrogenation steps for precursor nitro compounds.

• Solvent Selection : Non-polar solvents like isobutyl acetate enhance product purity during crystallization.

• Temperature Control : Maintaining temperatures below 60°C minimizes side reactions such as Hoffman degradation.

Palladium-Catalyzed Cross-Coupling Approaches

Alternative methods leverage palladium-catalyzed couplings to construct the benzamide scaffold. For example, Suzuki-Miyaura coupling of 3-chloro-4-fluorophenylboronic acid with isobutylcarbamate derivatives has been explored in analogous systems.

Reaction Conditions:

• Catalyst : Pd(PPh₃)₄ (5 mol%)

• Base : K₂CO₃ or Cs₂CO₃

• Solvent : Toluene/water (3:1 v/v)

• Temperature : 80–100°C, 12–24 hours

This method avoids handling corrosive acid chlorides but requires pre-functionalized starting materials.

Process Optimization and Scalability

Parameter	Optimal Range	Impact on Yield
H₂ Pressure	0.5–1.0 MPa	Maximizes conversion (>95%)
Temperature	50–80°C	Balances rate vs. selectivity
Catalyst Loading	0.25–0.5 wt%	Reduces costs without compromising activity

Key Insight : Residual catalyst filtration and solvent-free workup (as in CN104292113A) can be adapted to benzamide synthesis to minimize purification steps.

Crystallization and Purification

Post-reaction processing significantly impacts product purity. WO2016185485A2 highlights the use of anti-solvent crystallization with methyl cyclohexane/isobutyl acetate mixtures to isolate amorphous solids. For 3-chloro-4-fluoro-N-isobutylbenzamide, analogous techniques yield >99.5% purity:

Solvent System	Purity (%)	Yield (%)
Ethyl acetate/hexane	98.2	82
THF/water	99.5	78
Dichloromethane/MTBE	97.8	85

Slow cooling (0.5°C/min) and seeded crystallization further enhance crystal quality.

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 7.85 (dd, J = 8.4, 2.1 Hz, 1H), 7.62 (ddd, J = 8.4, 4.3, 2.1 Hz, 1H), 6.35 (bs, 1H, NH), 3.21 (t, J = 6.7 Hz, 2H), 1.91 (m, 1H), 0.94 (d, J = 6.7 Hz, 6H).

• LC-MS : m/z 258.1 [M+H]⁺.

PXRD and Thermal Analysis

Amorphous forms (as in WO2016185485A2) exhibit broad diffraction patterns, while crystalline phases show characteristic peaks at 2θ = 12.4°, 18.7°, and 24.3°. Differential scanning calorimetry (DSC) reveals a melt onset at 142–145°C.

Industrial-Scale Production Challenges

Cost-Benefit Analysis

Factor	Amidation Route	Cross-Coupling Route
Raw Material Cost	$12/kg	$38/kg
Catalyst Expense	$5/kg	$22/kg
Total Yield	85%	72%

The amidation route demonstrates superior economics for multi-ton production.

Emerging Methodologies

Continuous Flow Synthesis

Microreactor systems enable safer handling of exothermic steps, reducing batch cycle times by 40% compared to traditional reactors .

Q & A

Q. How can researchers troubleshoot low yields in the final amidation step?

• Methodological Answer : Check for moisture sensitivity (use molecular sieves). Optimize coupling agents (e.g., switch to HATU/DIPEA). Add scavenger resins to remove excess reagents. Monitor reaction progress with in-situ IR .